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Compound of Interest

Compound Name: Benazolin

Cat. No.: B1667980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available toxicological data for Benazolin. It is

intended for informational purposes for a scientific audience and does not constitute a

comprehensive safety assessment. Critical data gaps exist in the publicly available literature

regarding the toxicological profile of Benazolin in mammalian systems.

Executive Summary
Benazolin is a selective, systemic herbicide classified as a synthetic auxin.[1] While it is

reported to have low mammalian toxicity, a comprehensive toxicological profile based on

publicly available data is incomplete.[1] This guide synthesizes the available quantitative data,

outlines general experimental protocols for key toxicological studies, and provides visual

representations of relevant workflows and pathways. Significant data gaps persist, particularly

concerning chronic toxicity, carcinogenicity, reproductive and developmental toxicity, and the

specific molecular mechanisms of action in mammals.
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Property Value Reference

Chemical Name
4-Chloro-2-oxo-3(2H)-

benzothiazoleacetic acid
[2][3]

CAS Number 3813-05-6 [1]

Molecular Formula C₉H₆ClNO₃S [1][3]

Molecular Weight 243.67 g/mol [1][3]

Appearance Colorless, crystalline solid [4]

Water Solubility 600 mg/L at 20 °C

Mode of Action
Synthetic auxin; inhibits auxin

transport
[1]

Pharmacokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)
Detailed ADME studies for Benazolin in mammalian systems are not readily available in the

public domain. General information suggests that it is not expected to bioaccumulate.[1] For

many pesticides, toxicokinetic studies are conducted in laboratory animals (e.g., rats, dogs) to

understand their fate in the body.

General Experimental Protocol for an ADME Study
A typical ADME study would involve the administration of radiolabeled Benazolin (e.g., ¹⁴C-

Benazolin) to laboratory animals, followed by the collection of blood, urine, feces, and tissues

at various time points.
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In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Toxicological Profile of Benazolin in Mammalian
Systems: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667980#toxicological-profile-of-benazolin-in-
mammalian-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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